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Compound of Interest

Compound Name: Sodium dioctyldithiocarbamate

CAS No.: 41776-15-2

Cat. No.: B13731161

Get Quote

Executive Summary
Sodium Dioctyldithiocarbamate (SDODTC) is a specialized, high-molecular-weight thiol

collector designed for the flotation of refractory sulfide ores. Unlike the commoditized Sodium

Diethyldithiocarbamate (SDDC), which possesses short C2 alkyl chains, SDODTC features two

hydrophobic C8 (octyl) chains. This structural modification significantly enhances the

hydrophobicity imparted to mineral surfaces, making it critical for the recovery of oxidized

sulfide minerals, coarse composite particles, and precious metal carriers (Au/Ag) that standard

xanthates or short-chain dithiocarbamates fail to recover.

Scientific Principles & Mechanism
Chemical Structure & Properties

IUPAC Name: Sodium N,N-dioctylcarbamodithioate

Molecular Formula:
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Key Differentiator: The twin octyl tails render the molecule significantly more hydrophobic

than its diethyl or dibutyl counterparts. However, this drastically reduces its water solubility,

necessitating specific preparation protocols (see Section 4).

Mechanism of Action
SDODTC operates via a Chemisorption-Driven Hydrophobic Association mechanism.

Adsorption: The dithiocarbamate functional group (

) forms strong coordinate covalent bonds with metal cations (

,

,

) on the mineral surface.

Dimerization: Upon adsorption, partial oxidation can form dioctyl thiuram disulfide dimers,

further enhancing surface coverage.

Hydrophobic Shielding: The bulky

chains extend into the aqueous phase, displacing water molecules more effectively than
shorter chains. This results in a larger contact angle (

) and stronger bubble-particle attachment, essential for lifting heavy or coarse particles.
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Figure 1: Mechanistic pathway of SDODTC adsorption and bubble attachment.

Comparative Performance Data
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The following data highlights the performance shift when transitioning from Ethyl Xanthate

(SEX) and Diethyl DTC (SDDC) to Dioctyl DTC (SDODTC) in a controlled copper sulfide

(chalcopyrite) float.

Parameter
Sodium Ethyl
Xanthate (SEX)

Sodium
Diethyldithiocarba
mate (SDDC)

Sodium
Dioctyldithiocarba
mate (SDODTC)

Alkyl Chain Length C2 (Single) C2 (Double) C8 (Double)

Water Solubility High High
Low (Requires Co-

solvent)

Critical Contact Angle ~60° ~72° >85°

Dosage Required 30–50 g/t 20–40 g/t 10–25 g/t

Kinetics (K) Fast Very Fast
Moderate (Diffusion

limited)

Primary Use Case General Scavenging Selective Cu/Pb Float
Coarse/Refractory

Recovery

Experimental Protocol: Bench-Scale Flotation
Safety Warning: Dithiocarbamates can release Carbon Disulfide (

) in acidic conditions.[1] Always work in a fume hood. Wear nitrile gloves and safety goggles.

Reagent Preparation (Critical Step)
Unlike SDDC, SDODTC is sparingly soluble in cold water. Improper preparation leads to

micelle formation and poor dispersion.

Stock Solution (0.1% w/v):

Weigh 0.1g of crystalline SDODTC.

Dissolve in 5 mL of Ethanol or Acetone (to solvate the octyl chains).

Slowly add 95 mL of warm deionized water (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB0232773_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13731161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) while stirring vigorously.

Note: The solution may appear slightly opalescent (milky) due to the surfactant nature.

This is acceptable. Use fresh; do not store >24 hours.

Ore Preparation
Grinding: Grind 1 kg of ore to

.

Slurry Density: Adjust pulp density to 30-35% solids in the flotation cell.

Flotation Workflow
Step 1: Conditioning (pH Modification)

Agitate slurry at 1000 RPM.

Adjust pH to 9.5 – 10.5 using Lime (

) or Soda Ash (

).

Reasoning: Alkaline pH prevents hydrolysis of the collector and depresses pyrite (

).

Step 2: Collector Addition (SDODTC)

Add SDODTC stock solution.

Dosage: Start at 15 g/ton (lower than xanthate baseline).

Conditioning Time: 3 minutes.

Insight: Longer conditioning is required for SDODTC compared to xanthates to allow the

bulky molecules to orient correctly on the surface.
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Step 3: Frother Addition

Add MIBC (Methyl Isobutyl Carbinol) or equivalent.

Dosage: 10–20 g/ton .

Condition: 1 minute.

Step 4: Air Introduction & Skimming

Open air valve (flow rate: 3–5 L/min).

Collect concentrate for 5–7 minutes.

Observation: The froth may be more stable and "dry" compared to xanthate froths due to the

surfactant properties of the octyl chains.
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Figure 2: Step-by-step bench flotation workflow.

Troubleshooting & Optimization
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Observation Probable Cause Corrective Action

Low Recovery
Poor reagent dispersion due to

solubility.

Ensure SDODTC is pre-

dissolved in alcohol; increase

conditioning time.

Excessive Froth
SDODTC acting as a

surfactant/frother.

Reduce MIBC dosage by 30-

50%.

Low Grade (High Gangue)
Non-selective collection of

Pyrite.

Increase pH to >11.0 or add

small amount of

Cyanide/Dextrin depressant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Sodium Dioctyldithiocarbamate
(SDODTC) in Sulfide Ore Flotation]. BenchChem, [2026]. [Online PDF]. Available at:
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dioctyldithiocarbamate-sdodtc-in-sulfide-ore-flotation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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